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Compound of Interest

Compound Name: Chloro Efavirenz

CAS No.: 1322625-98-8

Cat. No.: B1147096

Get Quote

CAS No: 1322625-98-8 | Molecule Type: Process-Related Impurity / Structural Analog

Executive Summary & Scientific Rationale
In the development of Non-Nucleoside Reverse Transcriptase Inhibitors (NNRTIs) like

Efavirenz, the control of halogenated impurities is critical due to their potential for enhanced

lipophilicity and reactivity. Chloro Efavirenz (specifically the derivative where the cyclopropyl

ring bears a chlorine substituent) represents a unique challenge in impurity profiling.

Unlike simple regioisomers, the introduction of a chlorine atom onto the strained cyclopropyl

ring creates a mixture of diastereomers and potentially alters the metabolic stability and

electrophilicity of the molecule. This guide provides a rigorous framework for evaluating the

safety of this compound, moving beyond standard checklists to a mechanistic understanding of

its toxicological potential in accordance with ICH M7(R1) and ICH Q3A/B guidelines.

Chemical Characterization & Structural Alerts
Before assessing toxicity, accurate structural characterization is required to define the "Context

of Concern."
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Physicochemical Identity
Common Name: Chloro Efavirenz[1][2][3][4]

Chemical Name: (S)-6-Chloro-4-((2-chlorocyclopropyl)ethynyl)-4-(trifluoromethyl)-1,4-

dihydro-2H-3,1-benzoxazin-2-one

CAS Number: 1322625-98-8[2]

Molecular Formula: C₁₄H₈Cl₂F₃NO₂[4]

Molecular Weight: 350.12 g/mol [4]

Stereochemistry: The molecule contains the fixed chiral center of Efavirenz (S-configuration

at C4) plus new chiral centers at the cyclopropyl ring, resulting in a mixture of diastereomers

(cis/trans relative to the ethynyl linker).

Structural Alert Analysis (In Silico)
The core Efavirenz structure is non-mutagenic. However, the 2-chlorocyclopropyl moiety in

Chloro Efavirenz introduces a specific structural alert not present in the API.

Feature Toxicological Implication

Benzoxazinone Core
Associated with CNS toxicity (Efavirenz-like

profile); generally non-genotoxic.

Cyclopropyl Ring Strained ring system. In the API, it is stable.

Chlorocyclopropyl (New)

High Concern. Halogenated cyclopropanes can

undergo metabolic ring-opening to form reactive

allylic cations or vinyl chlorides, which are

potential DNA alkylating agents.

Trifluoromethyl Group
Metabolic stability; generally inert but increases

lipophilicity.

Genotoxicity Assessment Strategy
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Given the structural alert (chlorinated strained ring), Chloro Efavirenz must be evaluated as a

Class 3 impurity under ICH M7 (Alerting structure, unrelated to the structure of the API) until

experimental data proves otherwise.

Mechanistic Hypothesis
The potential for genotoxicity arises from the metabolic activation of the chlorocyclopropyl

group.

Pathway A (Direct Alkylation): Nucleophilic attack on the strained ring (less likely without

activation).

Pathway B (Metabolic Activation): CYP450-mediated oxidation or spontaneous ring opening

leading to an electrophilic species capable of binding to guanine residues in DNA.

Visualization: Genotoxicity Assessment Workflow
The following decision tree outlines the required testing strategy to classify Chloro Efavirenz.
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Figure 1: ICH M7-aligned decision tree for assessing the genotoxic potential of Chloro
Efavirenz.

Experimental Protocols
To validate the safety profile, the following assays are mandatory. These protocols prioritize

sensitivity to the specific reactivity of the chlorocyclopropyl group.

Bacterial Reverse Mutation Assay (Ames Test)
Objective: Detect gene mutations (base-pair substitutions or frameshifts).

Strains:

S. typhimurium TA100, TA1535 (Sensitive to base-pair substitution; critical for alkylating

agents).

S. typhimurium TA98, TA1537 (Frameshift).

E. coli WP2 uvrA (Cross-linking/oxidative damage).

Metabolic Activation: S9 mix (Rat liver fraction) is crucial here, as the chlorocyclopropyl ring

likely requires metabolic opening to become reactive.

Dose Range: Up to 5000 µ g/plate or limit of solubility (precipitate is common with Efavirenz

analogs).

Success Criteria: A ≥2-fold increase in revertant colonies (TA100/98) or ≥3-fold

(TA1535/1537) over solvent control indicates a positive result.

In Vitro Micronucleus Test (IVMN)
Objective: Detect chromosomal damage (clastogenicity) and aneugenicity.

Cell Line: CHO-K1 or TK6 lymphoblastoid cells.

Exposure: Short term (3-4h) with/without S9; Long term (24h) without S9.
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Relevance: If the Ames test is negative but structural concerns remain, this test detects

larger scale chromosomal damage that might arise from DNA strand breaks caused by the

impurity.

General Toxicity & Organ-Specific Risks
Beyond genotoxicity, Chloro Efavirenz shares the lipophilic benzoxazinone core of the API,

suggesting a similar target organ toxicity profile, potentially exacerbated by the impurity's

structure.

Hepatotoxicity
Mechanism: Efavirenz induces mitochondrial stress in hepatocytes. The chlorinated analog

may have higher lipophilicity (LogP > 4.6), leading to increased hepatic retention.

Assessment: Monitor liver enzyme markers (ALT/AST) in repeat-dose toxicity studies.

Risk: Potential for phospholipidosis due to the cationic amphiphilic nature (if the amine is

protonated).

CNS Toxicity
Mechanism: Efavirenz interacts with specific CNS receptors (GABA_A, serotonin).

Impurity Impact: Structural analogs often retain receptor affinity. Chloro Efavirenz should be

evaluated for CNS side effects (dizziness, vivid dreams) if present at significant levels

(>0.1%) in the final drug product.

Risk Characterization & Control Limits
The control strategy depends on the outcome of the genotoxicity assessment.

Scenario A: Genotoxic (Ames Positive)
If Chloro Efavirenz tests positive for mutagenicity:

Regulatory Limit: It is classified as a mutagenic impurity.

TTC (Threshold of Toxicological Concern): 1.5 µ g/person/day for lifetime exposure.
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Calculation:

Action: Process purification must reduce the impurity to < 2.5 ppm.

Scenario B: Non-Genotoxic (Ames Negative)
If Chloro Efavirenz tests negative (proving the chlorocyclopropyl group is stable or detoxified):

Regulatory Limit: Follow ICH Q3A(R2).

Calculation: For a max daily dose of 600 mg:

Reporting Threshold: 0.05%

Identification Threshold: 0.10%

Qualification Threshold: 0.15% (or 1.0 mg/day, whichever is lower).

Action: Control at < 0.15% is typically acceptable without further animal toxicology.

Synthesis & Formation Pathway (Visualization)
Understanding where Chloro Efavirenz forms allows for upstream control. It likely arises from

the reaction of the benzoxazinone intermediate with a chlorinated cyclopropyl acetylene

derivative or via side-reaction chlorination.
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Figure 2: Postulated formation pathway. The impurity likely originates from a contaminated

cyclopropyl acetylene reagent or in-situ chlorination.
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Conclusion
Chloro Efavirenz (CAS 1322625-98-8) is a significant process impurity that requires careful

scrutiny due to the chlorocyclopropyl structural alert. While the Efavirenz core is well-

characterized, the addition of a chlorine atom to the strained ring introduces a theoretical risk of

alkylation.

Recommendation:

Perform an Ames Test (5 strains + S9) immediately.

If negative, control according to standard ICH Q3A limits (0.15%).

If positive, implement strict process controls to limit levels to < 2.5 ppm (TTC).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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